3,4-dihydro-1H-2-benzopyran-8-carbaldehyde

• IUPAC Name: 3,4-dihydro-1H-isochromene-8-carbaldehyde
• InChI: InChI=1S/C10H10O2/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-3,6H,4-5,7H2
• InChI Key: SVZSKAIHRMMSNL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C=CC=C2C=O
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• CAS RN: 933727-50-5

Description

3,4-dihydro-1H-2-benzopyran-8-carbaldehyde, also known as isochromane-8-carbaldehyde, is a chemical compound with the molecular formula C10H10O2 and a molecular weight of 162.19. It is typically stored at 4 degrees Celsius and is in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10O2/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-3,6H,4-5,7H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is an oil and is stored at 4 degrees Celsius. Its molecular weight is 162.19.

Scientific Research Applications

Chemical Reactions and Synthesis

3,4-Dihydro-1H-2-benzopyran-8-carbaldehyde, also known as 4-oxo-4H-[1]benzopyran-3-carbaldehyde, has been extensively studied in various chemical reactions. It has been used in the synthesis of diverse chemical compounds through different reactions. For instance, Rihs et al. (1985) demonstrated its reaction with 1,2-benzenediamine to produce dihydro-bis(hydroxybenzoyl)dibenzo tetraazacyclotetradeca tetraene, confirmed by X-ray structure analysis (Rihs, Sigg, Hass, & Winkler, 1985). Hangarge et al. (2002) explored its condensation reactions in an ionic liquid, achieving higher yields and shorter reaction times compared to conventional procedures (Hangarge, Jarikote, & Shingare, 2002).

Environmental and Green Chemistry

In green chemistry, 3,4-dihydro-1H-2-benzopyran-8-carbaldehyde plays a significant role. Hangarge et al. (2001) developed an environmentally friendly method for synthesizing ylidenenitriles of 4-oxo-(4H)-1-benzopyran-3-carbaldehyde in water without a catalyst, highlighting its potential in eco-friendly synthetic processes (Hangarge, Sonwane, Jarikote, & Shingare, 2001).

Polymer Synthesis

Maślińska-Solich et al. (1995) utilized 3,4-dihydro-1H-2-benzopyran-8-carbaldehyde in the polyaddition process with metal complexes, exploring its applications in polymer chemistry (Maślińska-Solich, Macionga, & Turczyn, 1995).

Synthesis of Biologically Active Derivatives

Keiko et al. (2008) investigated the reactions of 2,5-bis(butylsulfanyl)-2,3-dihydro-4H-pyran-2-carbaldehydes, derivatives of 3,4-dihydro-1H-2-benzopyran-8-carbaldehyde, noting their bacteriostatic effects and potential as biologically active compounds (Keiko, Stepanova, Chuvashev, Kleptsova, & Larina, 2008).

Advanced Material Synthesis

In advanced material synthesis, Okada et al. (1983) used this compound in the creation of synthetic polysaccharides, demonstrating its versatility in material science (Okada, Sumitomo, & Hishida, 1983).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.